2-Chloro-1-methyl-1H-imidazole-5-carbonitrile
Overview
Description
2-Chloro-1-methyl-1H-imidazole-5-carbonitrile is used in pharmaceuticals, drug candidates, ligands for transition metal catalysts, and other molecular functional materials . It has a molecular weight of 141.56 .
Synthesis Analysis
Imidazole synthesis includes transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of 2-Chloro-1-methyl-1H-imidazole-5-carbonitrile is represented by the formula C5H4ClN3 .Chemical Reactions Analysis
Imidazole-containing compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .Scientific Research Applications
Pharmaceutical Development
2-Chloro-1-methyl-1H-imidazole-5-carbonitrile serves as a key intermediate in the synthesis of various pharmacologically active molecules. Its imidazole ring is a core structure found in many drugs due to its resemblance to the fundamental building blocks of DNA and biological molecules . This compound can be used to develop new medications with potential antibacterial, antifungal, and antiviral properties.
Antitumor Agents
The imidazole moiety is crucial in the synthesis of compounds with antitumor activity. Derivatives of 2-Chloro-1-methyl-1H-imidazole-5-carbonitrile have been evaluated for their efficacy against cancer cell lines, such as HeLa cells, indicating its role in cancer research and therapy .
Ligands for Catalysis
This compound is also used to create ligands for transition metal catalysts. These catalysts are essential in various chemical reactions, including those used in the synthesis of complex organic molecules, potentially enhancing reaction efficiency and selectivity .
Synthesis of Functional Materials
Researchers utilize 2-Chloro-1-methyl-1H-imidazole-5-carbonitrile in the synthesis of molecular functional materials. These materials have applications in electronics, photonics, and as components of sensors .
Corrosion Inhibitors
Imidazole derivatives, including 2-Chloro-1-methyl-1H-imidazole-5-carbonitrile, are known to act as corrosion inhibitors. They protect metals and alloys from corrosion, which is vital in extending the life of structures and machinery .
Dyestuff and Sanitizers
The compound is involved in the production of dyestuffs and sanitizers. These are important in various industries, including textiles and public health, for their coloring and disinfecting properties .
Safety and Hazards
Mechanism of Action
Target of Action
Imidazole derivatives, which 2-chloro-1-methyl-1h-imidazole-5-carbonitrile is a part of, are known to interact with a variety of targets due to their versatile structure .
Mode of Action
Imidazole derivatives are known to bind with high affinity to multiple receptors, which can lead to a variety of biological effects .
Biochemical Pathways
Imidazole derivatives, in general, are involved in a wide range of biological activities, indicating that they likely interact with multiple biochemical pathways .
Result of Action
Imidazole derivatives have been associated with a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
2-chloro-3-methylimidazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN3/c1-9-4(2-7)3-8-5(9)6/h3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGLDFVJCWFNQJQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1-methyl-1H-imidazole-5-carbonitrile | |
CAS RN |
1891260-51-7 |
Source
|
| Record name | 2-chloro-1-methyl-1H-imidazole-5-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
amine dihydrochloride](/img/structure/B1459433.png)
![7-Chloro-1H-benzo[d]imidazole-5-carbonitrile](/img/structure/B1459443.png)